2-Pentanone, 4-methyl-, oxime
Overview
Description
2-Pentanone, 4-methyl-, oxime is a useful research compound. Its molecular formula is C6H13NO and its molecular weight is 115.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Reactivation of Plasma Cholinesterases : Hydroxyimino-1 methyl-4 pentanone-2 has been shown to have a highly successful restoring action on dog plasmatic cholinesterases inhibited by organophosphates like DFP (diisopropyl fluorophosphate), indicating potential applications in toxicology and pharmacology (Fournier et al., 1975).
Synthesis of Radioligands : 5-Methoxy-1-[4-(trifluoromethyl)-phenyl]-1-pentanone-O-(2-aminoethyl)oxime, a clinically used antidepressant, was labeled with carbon-11 as a potential radioligand for assessing serotonin uptake sites in the human brain using positron emission tomography (PET) (Matarrese et al., 1997).
Polynuclear Metal Complexes : Oxime-bridged polynuclear Ni(II) and Cu(II) complexes using the anion of 4-amino-4-methyl-2-pentanone oxime have been synthesized and studied for their magnetic properties, suggesting applications in materials science and magnetic studies (Jiang et al., 2005).
Investigation of Atmospheric Chemical Reactions : The kinetics and products of the gas-phase reaction of OH radicals with 5-hydroxy-2-pentanone, using 4-methyl-2-pentanone as a reference compound, have been studied. This research contributes to our understanding of atmospheric chemistry and the behavior of volatile organic compounds (Aschmann et al., 2003).
Crystal Structure Analysis : The study of crystal structures of oximes of aliphatic keto-carboxylic acids, including 4-methyl-2-oxopentanoic acid oxime, has provided insights into hydrogen-bond networks and electron charge distribution in these molecules, relevant for crystallography and molecular design (Maurin et al., 1995).
Synthesis of Flavors : The intermediate 3-oxime-2-pentanone has been used in the synthesis of 2,3-Pentanedione, a flavor with a milk smell, indicating applications in food chemistry and flavor science (Lou Yunhao, 2011).
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-Pentanone, 4-methyl-, oxime can be achieved through the reaction of 4-methyl-2-pentanone with hydroxylamine.", "Starting Materials": [ "4-methyl-2-pentanone", "Hydroxylamine" ], "Reaction": [ "Step 1: Dissolve 4-methyl-2-pentanone in a solvent such as ethanol or methanol.", "Step 2: Add hydroxylamine to the solution and stir at room temperature for several hours.", "Step 3: Remove the solvent by evaporation under reduced pressure.", "Step 4: Recrystallize the product from a suitable solvent such as ethanol or methanol to obtain pure 2-Pentanone, 4-methyl-, oxime." ] } | |
CAS No. |
30669-66-0 |
Molecular Formula |
C6H13NO |
Molecular Weight |
115.17 g/mol |
IUPAC Name |
(NZ)-N-(4-methylpentan-2-ylidene)hydroxylamine |
InChI |
InChI=1S/C6H13NO/c1-5(2)4-6(3)7-8/h5,8H,4H2,1-3H3/b7-6- |
InChI Key |
ZKALVNREMFLWAN-SREVYHEPSA-N |
Isomeric SMILES |
CC(C)C/C(=N\O)/C |
SMILES |
CC(C)CC(=NO)C |
Canonical SMILES |
CC(C)CC(=NO)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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